ECDYSIS-TRIGGERING HORMONE (MANDUCA SEXTA)
ECDYSIS-TRIGGERING HORMONE (MANDUCA SEXTA)
Brand Name:
Vulcanchem
CAS No.:
172519-53-8
VCID:
VC0179002
InChI:
InChI=1S/C127H206N36O38S3/c1-14-64(6)99(158-104(179)67(9)141-108(183)78(39-41-96(174)175)147-114(189)83(55-91(132)169)151-105(180)72(130)61-164)123(198)156-87(62-165)125(200)162-48-25-32-88(162)120(195)154-82(53-69-27-18-17-19-28-69)113(188)153-86(58-97(176)177)116(191)146-77(38-40-90(131)168)106(181)139-59-94(172)142-80(44-52-204-13)111(186)148-79(43-51-203-12)107(182)140-60-95(173)143-81(54-70-34-36-71(167)37-35-70)117(192)157-98(63(4)5)121(196)159-100(65(7)15-2)122(197)150-75(30-21-23-46-129)112(187)161-102(68(10)166)124(199)155-84(56-92(133)170)115(190)145-74(29-20-22-45-128)110(185)152-85(57-93(134)171)118(193)160-101(66(8)16-3)126(201)163-49-26-33-89(163)119(194)149-76(31-24-47-138-127(136)137)109(184)144-73(103(135)178)42-50-202-11/h17-19,27-28,34-37,63-68,72-89,98-102,164-167H,14-16,20-26,29-33,38-62,128-130H2,1-13H3,(H2,131,168)(H2,132,169)(H2,133,170)(H2,134,171)(H2,135,178)(H,139,181)(H,140,182)(H,141,183)(H,142,172)(H,143,173)(H,144,184)(H,145,190)(H,146,191)(H,147,189)(H,148,186)(H,149,194)(H,150,197)(H,151,180)(H,152,185)(H,153,188)(H,154,195)(H,155,199)(H,156,198)(H,157,192)(H,158,179)(H,159,196)(H,160,193)(H,161,187)(H,174,175)(H,176,177)(H4,136,137,138)/t64-,65-,66-,67-,68+,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,98-,99-,100-,101-,102-/m0/s1
SMILES:
CCC(C)C(C(=O)NC(CO)C(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NCC(=O)NC(CCSC)C(=O)NC(CCSC)C(=O)NCC(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(C(C)C)C(=O)NC(C(C)CC)C(=O)NC(CCCCN)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NC(C(C)CC)C(=O)N4CCCC4C(=O)NC(CCCNC(=N)N)C(=O)NC(CCSC)C(=O)N)NC(=O)C(C)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CO)N
Molecular Formula:
C127H206N36O38S3
Molecular Weight:
2941.439
ECDYSIS-TRIGGERING HORMONE (MANDUCA SEXTA)
CAS No.: 172519-53-8
Main Products
VCID: VC0179002
Molecular Formula: C127H206N36O38S3
Molecular Weight: 2941.439
| CAS No. | 172519-53-8 |
|---|---|
| Product Name | ECDYSIS-TRIGGERING HORMONE (MANDUCA SEXTA) |
| Molecular Formula | C127H206N36O38S3 |
| Molecular Weight | 2941.439 |
| Standard InChI | InChI=1S/C127H206N36O38S3/c1-14-64(6)99(158-104(179)67(9)141-108(183)78(39-41-96(174)175)147-114(189)83(55-91(132)169)151-105(180)72(130)61-164)123(198)156-87(62-165)125(200)162-48-25-32-88(162)120(195)154-82(53-69-27-18-17-19-28-69)113(188)153-86(58-97(176)177)116(191)146-77(38-40-90(131)168)106(181)139-59-94(172)142-80(44-52-204-13)111(186)148-79(43-51-203-12)107(182)140-60-95(173)143-81(54-70-34-36-71(167)37-35-70)117(192)157-98(63(4)5)121(196)159-100(65(7)15-2)122(197)150-75(30-21-23-46-129)112(187)161-102(68(10)166)124(199)155-84(56-92(133)170)115(190)145-74(29-20-22-45-128)110(185)152-85(57-93(134)171)118(193)160-101(66(8)16-3)126(201)163-49-26-33-89(163)119(194)149-76(31-24-47-138-127(136)137)109(184)144-73(103(135)178)42-50-202-11/h17-19,27-28,34-37,63-68,72-89,98-102,164-167H,14-16,20-26,29-33,38-62,128-130H2,1-13H3,(H2,131,168)(H2,132,169)(H2,133,170)(H2,134,171)(H2,135,178)(H,139,181)(H,140,182)(H,141,183)(H,142,172)(H,143,173)(H,144,184)(H,145,190)(H,146,191)(H,147,189)(H,148,186)(H,149,194)(H,150,197)(H,151,180)(H,152,185)(H,153,188)(H,154,195)(H,155,199)(H,156,198)(H,157,192)(H,158,179)(H,159,196)(H,160,193)(H,161,187)(H,174,175)(H,176,177)(H4,136,137,138)/t64-,65-,66-,67-,68+,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,98-,99-,100-,101-,102-/m0/s1 |
| Standard InChIKey | ZQMRTHHCUZCQIG-NGWPYPDRSA-N |
| SMILES | CCC(C)C(C(=O)NC(CO)C(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NCC(=O)NC(CCSC)C(=O)NC(CCSC)C(=O)NCC(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(C(C)C)C(=O)NC(C(C)CC)C(=O)NC(CCCCN)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NC(C(C)CC)C(=O)N4CCCC4C(=O)NC(CCCNC(=N)N)C(=O)NC(CCSC)C(=O)N)NC(=O)C(C)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CO)N |
| Last Modified | Aug 20 2021 |
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